3-(Piperazin-1-YL)-1$L^{6},2-benzothiazole-1,1-dione hydrochloride

• IUPAC Name: 3-piperazin-1-yl-1,2-benzothiazole 1,1-dioxide;hydrochloride
• InChI: InChI=1S/C11H13N3O2S.ClH/c15-17(16)10-4-2-1-3-9(10)11(13-17)14-7-5-12-6-8-14;/h1-4,12H,5-8H2;1H
• InChI Key: JQVGOYKJMNFTGZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=NS(=O)(=O)C3=CC=CC=C32.Cl
• Molecular Formula: C11H14ClN3O2S
• Molecular Weight: 287.77 g/mol

Description

3-(Piperazin-1-yl)-1,2-benzothiazole is a hybrid compound consisting of isothiazole and piperazine moieties. Its derivatives act as dopamine and serotonin antagonists and are used as antipsychotic drug substances. A new library of structurally modified 3-(piperazin-1-yl)-1,2-benzothiazole derivatives have been designed and synthesized.

Synthesis Analysis

These derivatives have been synthesized through a multi-step procedure. Their structures were characterized by IR, 1H NMR, 13C NMR, and mass spectral technique.

Chemical Reactions Analysis

The synthesized compounds were evaluated for drug likeness or “drugability” according to Lipinski’s rule of five (RO5). One of the compounds showed two violations, whereas the others complied with RO5.

Mechanism of Action

3-(Piperazin-1-yl)-1,2-benzothiazole works as a partial agonist at central dopamine D2, dopamine D3, and serotonin 5-HT 1A receptors and as an antagonist at serotonin 5-HT 2A receptors.

Future Directions

Piperazine derivatives have a wide range of biological activities such as antiviral, antipsychotic, antimicrobial, anti-HIV-1, and MC4 receptor agonistic activity. The development of new analogs of bioactive heterocyclic compounds is a major challenge in synthetic organic and medicinal chemistry. Therefore, the future direction could be the development of new analogs of these compounds for various therapeutic applications.